(R)-Pronethalol

• CAS No.: 5696-91-3
• Molecular Formula: C15H19NO
• Molecular Weight: 229.32 g/mol
• IUPAC Name: (1R)-1-naphthalen-2-yl-2-(propan-2-ylamino)ethanol
• InChI: InChI=1S/C15H19NO/c1-11(2)16-10-15(17)14-8-7-12-5-3-4-6-13(12)9-14/h3-9,11,15-17H,10H2,1-2H3/t15-/m0/s1
• InChI Key: HRSANNODOVBCST-HNNXBMFYSA-N
• Isomeric SMILES: CC(C)NC[C@@H](C1=CC2=CC=CC=C2C=C1)O
• Canonical SMILES: CC(C)NCC(C1=CC2=CC=CC=C2C=C1)O

Description

®-Pronethalol is a beta-adrenergic receptor antagonist, which was one of the first beta-blockers developed for the treatment of cardiovascular diseases. It is a chiral compound, with the ®-enantiomer being the active form. This compound has historical significance as it paved the way for the development of more advanced beta-blockers used today.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of ®-Pronethalol typically involves the following steps:

Starting Material: The synthesis begins with the preparation of the intermediate, 1-naphthol.

Alkylation: 1-naphthol is alkylated using 1-chloro-3-(isopropylamino)-2-propanol under basic conditions to form the racemic mixture of pronethalol.

Resolution: The racemic mixture is then resolved into its enantiomers using chiral resolution techniques, such as crystallization with a chiral acid.

Industrial Production Methods: Industrial production of ®-Pronethalol follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions to maximize yield and purity, and employing efficient resolution techniques to separate the ®-enantiomer.

Types of Reactions:

Oxidation: ®-Pronethalol can undergo oxidation reactions, typically using reagents like potassium permanganate or chromium trioxide, leading to the formation of naphthoquinone derivatives.

Reduction: Reduction of ®-Pronethalol can be achieved using hydrogenation catalysts such as palladium on carbon, resulting in the formation of reduced naphthol derivatives.

Substitution: Nucleophilic substitution reactions can occur at the isopropylamino group, where reagents like sodium hydride and alkyl halides are used to introduce different substituents.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide.

Reduction: Palladium on carbon, hydrogen gas.

Substitution: Sodium hydride, alkyl halides.

Major Products:

Oxidation: Naphthoquinone derivatives.

Reduction: Reduced naphthol derivatives.

Substitution: Various substituted pronethalol derivatives.

Scientific Research Applications

®-Pronethalol has been extensively studied for its applications in various fields:

Chemistry: Used as a model compound to study the effects of chirality on beta-adrenergic receptor binding.

Biology: Investigated for its role in modulating adrenergic signaling pathways.

Medicine: Historically used in the treatment of cardiovascular diseases such as hypertension and arrhythmias.

Industry: Utilized in the development of new beta-blockers and as a reference compound in pharmaceutical research.

Mechanism of Action

®-Pronethalol exerts its effects by competitively inhibiting beta-adrenergic receptors, which are part of the sympathetic nervous system. By blocking these receptors, ®-Pronethalol reduces the effects of adrenaline and noradrenaline, leading to decreased heart rate and blood pressure. The molecular targets include beta-1 and beta-2 adrenergic receptors, and the pathways involved are primarily related to the inhibition of cyclic AMP (cAMP) production.

Comparison with Similar Compounds

Propranolol: Another beta-blocker with a similar mechanism of action but with different pharmacokinetic properties.

Atenolol: A selective beta-1 blocker with fewer central nervous system side effects compared to ®-Pronethalol.

Metoprolol: A beta-1 selective blocker used for similar indications but with a different side effect profile.

Uniqueness: ®-Pronethalol is unique due to its historical significance as one of the first beta-blockers developed. Its non-selective nature and the presence of both beta-1 and beta-2 blocking activity distinguish it from more selective beta-blockers like atenolol and metoprolol.